molecular formula C20H21ClN2O2S2 B242058 1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide

1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide

Cat. No. B242058
M. Wt: 421 g/mol
InChI Key: GTNFKAUHBWVHJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide is a compound that has attracted the attention of many researchers due to its potential to be used as a therapeutic agent. This compound has been found to have a wide range of biological activities, including antiviral, antimicrobial, anticancer, and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide is not fully understood. However, it has been suggested that the compound inhibits viral replication by interfering with the viral DNA synthesis. It also inhibits bacterial growth by disrupting the bacterial cell membrane. The anticancer activity of the compound is thought to be due to its ability to induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide has been shown to have several biochemical and physiological effects. It has been found to increase the production of reactive oxygen species (ROS) and decrease the levels of glutathione (GSH), leading to oxidative stress and apoptosis in cancer cells. It also inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and reduces the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that cause inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide in lab experiments include its broad spectrum of biological activities, low toxicity, and relatively easy synthesis method. However, the limitations include its poor solubility in water and its instability under acidic conditions.

Future Directions

There are many future directions for the research on 1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide. One direction is to explore its potential as a therapeutic agent for viral infections, bacterial infections, and inflammatory diseases. Another direction is to investigate its mechanism of action in more detail, particularly its effect on the production of ROS and the induction of apoptosis. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide involves the reaction of 3-phenylpropyl mercaptan with 3-chlorophenyl acetonitrile in the presence of a base, followed by cyclization with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the desired compound. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide has been extensively studied for its potential therapeutic applications. It has been found to have antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2), human cytomegalovirus (HCMV), and human immunodeficiency virus (HIV). It also exhibits antimicrobial activity against gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Moreover, it has been shown to have anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, it has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

properties

Product Name

1-(3-chlorophenyl)-2-[(3-phenylpropyl)sulfanyl]-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide

Molecular Formula

C20H21ClN2O2S2

Molecular Weight

421 g/mol

IUPAC Name

3-(3-chlorophenyl)-2-(3-phenylpropylsulfanyl)-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole 5,5-dioxide

InChI

InChI=1S/C20H21ClN2O2S2/c21-16-9-4-10-17(12-16)23-19-14-27(24,25)13-18(19)22-20(23)26-11-5-8-15-6-2-1-3-7-15/h1-4,6-7,9-10,12,18-19H,5,8,11,13-14H2

InChI Key

GTNFKAUHBWVHJF-UHFFFAOYSA-N

SMILES

C1C2C(CS1(=O)=O)N(C(=N2)SCCCC3=CC=CC=C3)C4=CC(=CC=C4)Cl

Canonical SMILES

C1C2C(CS1(=O)=O)N(C(=N2)SCCCC3=CC=CC=C3)C4=CC(=CC=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.